5-Morpholin-4-ylmethyl-2-phenyl-furan-3-carboxylic acid
Overview
Description
Scientific Research Applications
Proteomics Research
5-Morpholin-4-ylmethyl-2-phenyl-furan-3-carboxylic acid: is utilized in proteomics research due to its potential role in protein modification and interaction studies . Its molecular structure allows it to interact with proteins, which can be useful for understanding protein dynamics, function, and protein-protein interactions within the cellular environment.
Medicinal Chemistry
In medicinal chemistry, this compound is explored for its pharmacophore properties. It may serve as a building block in the synthesis of novel drug candidates, particularly due to the morpholine ring which is a common feature in drugs acting on the central nervous system .
Agricultural Chemistry
The application of 5-Morpholin-4-ylmethyl-2-phenyl-furan-3-carboxylic acid in agriculture is still in the exploratory phase. Researchers are investigating its use as a precursor for the synthesis of plant growth regulators or pesticides, given its structural complexity and potential biological activity .
Material Science
In material science, this compound’s unique chemical structure could be key in developing new polymeric materials. Its furan ring, in particular, might be utilized in creating polymers with specific light-absorbing properties .
Environmental Science
Environmental scientists might find applications for this compound in the development of sensors for pollutants or as a reagent in the detoxification processes due to its reactive carboxylic acid group, which can form bonds with a variety of environmental contaminants .
Biochemistry
Biochemists may use 5-Morpholin-4-ylmethyl-2-phenyl-furan-3-carboxylic acid as a substrate or inhibitor in enzymatic reactions to study enzyme kinetics or metabolic pathways. The morpholine moiety can mimic biological molecules, making it a valuable tool for biochemical assays .
Pharmacology
In pharmacology, the compound is of interest for its potential therapeutic applications. It could be used in drug discovery programs, especially for diseases where modulation of protein function is required. Its ability to cross biological membranes due to the morpholine ring makes it a candidate for CNS-targeted therapies .
Analytical Chemistry
Lastly, in analytical chemistry, 5-Morpholin-4-ylmethyl-2-phenyl-furan-3-carboxylic acid can be used as a standard or reference compound in chromatography and mass spectrometry. Its distinct molecular weight and structure help in calibrating instruments and validating analytical methods .
Safety and Hazards
properties
IUPAC Name |
5-(morpholin-4-ylmethyl)-2-phenylfuran-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO4/c18-16(19)14-10-13(11-17-6-8-20-9-7-17)21-15(14)12-4-2-1-3-5-12/h1-5,10H,6-9,11H2,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZCXERGABXFMRV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC2=CC(=C(O2)C3=CC=CC=C3)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20963027 |
Source
|
| Record name | 5-[(Morpholin-4-yl)methyl]-2-phenylfuran-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20963027 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Morpholin-4-ylmethyl-2-phenyl-furan-3-carboxylic acid | |
CAS RN |
435341-95-0 |
Source
|
| Record name | 5-[(Morpholin-4-yl)methyl]-2-phenylfuran-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20963027 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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